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Compound of Interest

5-[(4-Chlorophenoxy)methyl]furan-
Compound Name:

2-carbaldehyde
CAS No.: 438219-08-0
Cat. No.: B454934

Get Quote

\ J

Advanced Intermediate for Medicinal Chemistry & Bio-
based Synthesis[1][2][3][4][5][6]
Executive Summary

5-[(4-Chlorophenoxy)methyl]furan-2-carbaldehyde is a bifunctional furan derivative serving
as a critical "linker" scaffold in drug discovery. It combines a lipophilic 4-chlorophenoxy moiety
(improving membrane permeability and metabolic stability) with a reactive furan-2-
carbaldehyde core (enabling downstream diversification).

This compound is increasingly relevant in the synthesis of Schiff bases, hydrazones, and
chalcones evaluated for antimicrobial, antitubercular, and anticancer activity. Its structural
backbone is derived from 5-chloromethylfurfural (CMF), a sustainable bio-based platform
chemical, bridging green chemistry with high-value pharmaceutical intermediates.

Chemical Identity & Properties
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Property Data

) 5-[(4-Chlorophenoxy)methyl]furan-2-
Chemical Name

carbaldehyde
Molecular Formula C12HoCIO3
Molecular Weight 236.65 g/mol

Not widely indexed in public registries;[1]
CAS Registry Number commercially referenced as TMT00499 (Sigma-

Aldrich/Merck) or via custom synthesis libraries.

Core Structure 2,5-Disubstituted Furan

Key Functionalities Aldehyde (C-2), Aryl Ether (C-5)

Soluble in DMSO, DMF, Chloroform,

Solubility ) ) ]
Dichloromethane; Sparingly soluble in water.

Synthetic Pathway & Methodology
Rationale for Route Selection

The most robust synthesis utilizes 5-chloromethylfurfural (CMF) as the electrophile. CMF is
preferred over 5-hydroxymethylfurfural (HMF) for this transformation because the chloride is a
superior leaving group, avoiding the need for Mitsunobu conditions (which generate high mass
waste).

Protocol: Williamson Ether Synthesis

Reaction:
Step-by-Step Methodology:
o Reagent Preparation:
o Dissolve 4-chlorophenol (1.0 equiv) in anhydrous Acetone or DMF (Dimethylformamide).

o Add Potassium Carbonate (K2COs) (1.5 — 2.0 equiv) to deprotonate the phenol. Stir at
room temperature for 15—-30 minutes to generate the phenoxide anion.
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o Note: Anhydrous conditions are critical to prevent hydrolysis of CMF back to HMF or
levulinic acid derivatives.

» Electrophile Addition:
o Add 5-Chloromethylfurfural (CMF) (1.0 equiv) dropwise to the phenoxide solution.

o Catalyst: Add a catalytic amount of Potassium lodide (KI) (0.1 equiv). This converts the
alkyl chloride to a more reactive alkyl iodide in situ (Finkelstein reaction logic), accelerating
the SN2 substitution.

e Reaction Conditions:
o Reflux the mixture at 60—-80°C for 4—6 hours.

o Monitoring: Track consumption of CMF via TLC (Hexane:Ethyl Acetate, 7:3). The product
will appear as a new spot with lower R_f than the aldehyde precursor due to the ether
linkage, but higher than the phenol.

e Work-up & Purification:
o Cool to room temperature and filter off inorganic salts (KCl, K2COs3).
o Evaporate the solvent under reduced pressure.[2]

o Extraction: Dissolve residue in Ethyl Acetate (EtOAc) and wash with 5% NaOH (to remove
unreacted phenol) followed by Brine.

o Purification: Recrystallize from Ethanol/Water or purify via column chromatography (Silica
gel, Hexane/EtOAc gradient).

Mechanistic Pathway (Visualization)

The following diagram illustrates the SN2 mechanism facilitated by iodide catalysis, a critical
optimization for furanic alkylations.
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Figure 1: Catalytic cycle showing base-mediated activation of the phenol and iodide-assisted
nucleophilic substitution on the furan ring.

Applications in Drug Discovery

This compound acts as a pharmacophore anchor. The aldehyde group allows for rapid library
generation via condensation reactions.

A. Schiff Base & Hydrazone Synthesis

The aldehyde reacts with primary amines or hydrazides to form azomethine (-CH=N-) linkers.
o Target: Antimicrobial agents (MDR strains).

e Mechanism: The furan ring mimics the ribose ring in nucleic acids, while the chlorophenoxy
tail interacts with lipophilic pockets in bacterial enzymes (e.g., DNA gyrase).

B. Chalcone Derivatives

Condensation with acetophenones via Claisen-Schmidt reaction yields furan-based chalcones.

o Target: Tubulin polymerization inhibitors (Anticancer).
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C. Bio-Isostere Strategy

The (Phenoxy)methyl-furan motif is a bio-isostere for benzyl ethers found in many kinase
inhibitors. The furan oxygen provides an additional hydrogen bond acceptor, potentially
improving binding affinity over a simple phenyl ring.

Safety & Handling (MSDS Summary)

Hazard Class Statement Precaution

Do not eat/drink in lab. Wash

Acute Toxicity Harmful if swallowed (H302). _
hands post-handling.
) o May cause allergic skin Wear nitrile gloves. Double
Skin Sensitization ) ) ) )
reaction (H317). glove if handling solutions.
o Aldehydes oxidize to Store under inert gas
Reactivity ] S )
carboxylic acids in air. (Nitrogen/Argon) at 2-8°C.

Self-Validating Safety Protocol:

e Quench Test: Before disposal, treat a small aliquot of the reaction mixture with aqueous
bisulfite. If a precipitate forms (bisulfite adduct), unreacted aldehyde is present. Neutralize
fully before waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Furan-2-carbaldehyde,furans-2-carbaldehyde,furyl-2-carbaldehyde | Sigma-Aldrich
[sigmaaldrich.com]

e 2. CN103570649A - Synthesis method of 5-hydroxyl-4-methyl-2(5H)-furanone - Google
Patents [patents.google.com]

¢ 3. 2 methyl furan | Sigma-Aldrich [sigmaaldrich.com]

¢ To cite this document: BenchChem. [Technical Profile: 5-[(4-Chlorophenoxy)methyl]furan-2-
carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b454934/docs#technical-profile-5-4-chlorophenoxy-
methyl-furan-2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b454934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

